Cas no 131185-00-7 ((5-methylpyridin-2-yl)thiourea)

• Product Name: (5-methylpyridin-2-yl)thiourea
• CAS No: 131185-00-7
• MF: C₇H₉N₃S
• MW: 167.231459379196
• MDL: MFCD04117347
• CID: 1227517
• PubChem ID: 2760060
• Update Time: 2025-04-20

(5-methylpyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (5-methylpyridin-2-yl)thiourea
• (5-Methyl-pyridin-2-yl)-thiourea
• F2158-1587
• 1-(5-methylpyridin-2-yl)thiourea
• NSC167890
• AC1MC1TS
• 5-methylpyridin-2-ylthiourea
• CTK7D3964
• MolPort-000-157-495
• N-(5-Methyl-2-pyridyl)thiourea
• (4-METHYL-PYRIDIN-2-YL)-THIOUREA
• N-(5-Methylpyridin-2-yl)thiourea
• N-(5-Methyl-2-pyridinyl)thiourea
• SCHEMBL2780108
• NSC-167890
• GEYNPFWKKUCREI-UHFFFAOYSA-N
• (5-Methylpyridin-2-yl)-thiourea
• EN300-237797
• STL124535
• AKOS005720229
• BBL004513
• (5-Methyl-2-pyridyl)thiourea
• MFCD04117347
• DB-016565
• VS-01536
• DTXSID60375004
• 131185-00-7

• MDL： MFCD04117347
• Inchi： 1S/C7H9N3S/c1-5-2-3-6(9-4-5)10-7(8)11/h2-4H,1H3,(H3,8,9,10,11)
• InChI Key： GEYNPFWKKUCREI-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 167.05171847g/mol
• Monoisotopic Mass: 167.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 83Ų

Experimental Properties

• Melting Point: 199-201℃